JAG-UCB-a3ef7265-20
Description
JAG-UCB-a3ef7265-20 is a compound that has been used in research, particularly in the study of the SARS-CoV-2 main protease . It is not intended for human or veterinary use. The compound has a molecular formula of C15H15ClN4O2 and a molecular weight of 318.76.
Molecular Structure Analysis
The molecular structure of JAG-UCB-a3ef7265-20 has been studied in the context of its interaction with the SARS-CoV-2 main protease . The crystal structure of the SARS-CoV-2 main protease in complex with JAG-UCB-a3ef7265-20 has been deposited in the Protein Data Bank .Scientific Research Applications
Cooperative Unmanned Air and Ground Vehicles for Mine Detection
The use of cooperative unmanned air and ground vehicles for the detection and disposal of mines represents a significant advancement in military technology with potential applications in scientific research. This technology integrates aerial vehicles equipped with stereo vision cameras, GPS, and digital compasses, with ground vehicles equipped with various sensors, to create maps and detect simulated land mines. The interoperability facilitated by the Joint Architecture for Unmanned Systems (JAUS) demonstrates a step forward in multi-vehicle system communication and component hierarchy organization, potentially useful in both military and civilian scientific research for exploring hazardous environments or collecting data in inaccessible areas (MacArthur, MacArthur, & Crane, 2005).
Joint Air-to-Ground Missile (JAGM) Program
The Joint Air-to-Ground Missile (JAGM) program is an example of a multi-disciplinary approach in military technology development, aiming to create the next generation of aviation-launched, fire-and-forget missiles to replace existing systems. This project, with joint interest from the Army, Marine Corps, and Navy, demonstrates the integration of advanced technologies to enhance capabilities in targeting both land and maritime targets under various conditions. While not directly a scientific research application, the technological advancements and collaborative efforts in JAGM's development offer insights into project management, technology integration, and the application of new systems in practical scenarios (Romero, 2015).
properties
IUPAC Name |
6-chloro-N-(4-cyclopropyl-1,2,4-triazol-3-yl)-3,4-dihydro-2H-chromene-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN4O2/c16-9-1-4-13-12(7-9)11(5-6-22-13)14(21)18-15-19-17-8-20(15)10-2-3-10/h1,4,7-8,10-11H,2-3,5-6H2,(H,18,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MMSFMHOFPDOWCH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C=NN=C2NC(=O)C3CCOC4=C3C=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-N-(4-cyclopropyl-1,2,4-triazol-3-yl)-3,4-dihydro-2H-chromene-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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